Cas no 38836-21-4 (4-Hydroxy-5-methyl-2-hexanone)

• Product Name: 4-Hydroxy-5-methyl-2-hexanone
• CAS No: 38836-21-4
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 54921
• PubChem ID: 256348
• Update Time: 2025-04-18

4-Hydroxy-5-methyl-2-hexanone Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methyl-2-hexanone
• 4-hydroxy-5-methylhexan-2-one
• DTXSID80292481
• 5-methyl-4-hydroxy-2-hexanone
• BXQODTBLKZARFD-UHFFFAOYSA-N
• NCIOpen2_001047
• 4-Hydroxy-5-methyl-2-hexanone #
• 2-Hexanone, 4-hydroxy-5-methyl-
• NSC-83147
• NSC83147
• 38836-21-4
• SCHEMBL3912069

• Inchi： 1S/C7H14O2/c1-5(2)7(9)4-6(3)8/h5,7,9H,4H2,1-3H3
• InChI Key： BXQODTBLKZARFD-UHFFFAOYSA-N
• SMILES： OC(CC(C)=O)C(C)C

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.933
• Boiling Point: 199.5°C at 760 mmHg
• Flash Point: 78°C
• Refractive Index: 1.429
• PSA: 37.3